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Compound of Interest

Compound Name: 1-lodononane

Cat. No.: B046442

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-lodononane (CAS number 4282-42-2) is a linear alkyl iodide that serves as a versatile
reagent and building block in organic synthesis.[1] Its structure, consisting of a nine-carbon
aliphatic chain terminating in an iodine atom, makes it a valuable precursor for the introduction
of a nonyl group into a variety of molecular scaffolds. This technical guide provides a
comprehensive overview of the chemical and physical properties, synthesis, reactivity, and
safety considerations of 1-lodononane, with a focus on its applications in research and drug
development.

Physicochemical Properties

1-lodononane is a colorless to pale yellow liquid with a characteristic odor.[1] It is largely
insoluble in water but exhibits good solubility in common organic solvents such as ether and
chloroform.[1] Many of its physical and chemical properties are well-documented and are
summarized in the tables below.

Table 1: Physical and Chemical Properties of 1-
lodononane
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Property Value Reference

CAS Number 4282-42-2 [LI2]031[41[5]116]

Molecular Formula CoHaol [11[2][4]1[5]16]

Molecular Weight 254.15 g/mol [21[3][4][5][6]
Colorless to light yellow clear

Appearance . [1]
liquid

Density 1.288 g/mL at 25 °C [2][5]

Boiling Point 107-108 °C at 8 mmHg [2][5]

Melting Point -20 °C [2]

Flash Point 85 °C (closed cup) [2][5]

Refractive Index (n20/D) 1.486 - 1.488 [2][5]

Solubility in Water Insoluble [2]

o ) Soluble in chloroform,

Solubility in Organic Solvents [11[2]
methanol, ether

Vapor Pressure 0.0453 mmHg at 25°C [2]

Table 2: Chemical Identifiers

Identifier Value Reference
InChI=1S/C9H19l/c1-2-3-4-5-

InChl [1][3][5]1[6]
6-7-8-9-10/h2-9H2,1H3
OGSIMFCWOUHXHN-

InChiKey [L1[3][5][6]
UHFFFAOYSA-N

SMILES ccccececceccl [3][5]

EC Number 224-286-3 [5]

PubChem CID 20275 [6]
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Synthesis and Reactivity

1-lodononane is typically synthesized from 1-nonanol, often through a Finkelstein-type
reaction where a bromide or chloride is displaced by iodide. While a specific detailed protocol
for its synthesis was not found in the immediate search, a general representation of this
common synthetic route is provided below.

General Synthesis of 1-lodononane

A common method for the preparation of 1-lodononane involves the reaction of 1-nonanol with
an iodinating agent. A two-step procedure is often employed where the alcohol is first
converted to a better leaving group, such as a tosylate, which is then displaced by iodide.

TsCI, Pyridine Nal, Acetone

1-Nonanol > Nonyl Tosylate » 1-lodononane

@ ----- 1-lodononane |—>r2reaction | Nonyl-Nu

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b046442?utm_src=pdf-body
https://www.benchchem.com/product/b046442?utm_src=pdf-body
https://www.benchchem.com/product/b046442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Grignard Reagent Formation

1-lodononane

g, Dry Ether

Reaction with an Electrophile

Nonylmagnesium lodide Electrophile (e.g., R2C=0)

Nucleophilic Addition -

Alkoxide Intermediate

Acidic Workup (H3O*)

Alcohol Product
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Start: 1-lodononane & NaCN in Ethanol

i

Heat to Reflux

;

Monitor Reaction (TLC/GC)

eaction Complete

Cool to Room Temperature

i

Filter to Remove Nal

i

Remove Ethanol by Distillation

i

Purify by Fractional Distillation

i

End: Nonanenitrile
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Grignard Reagent Preparation

Start: Mg, Iz, 1-lodononane in Ether

:

Initiate Reaction

:

Dropwise Addition of 1-lodononane

:

Stir at Room Temperature

Reaction a£d Workup

Cool Grignard Reagent

:

Dropwise Addition of Acetone

:

Stir at Room Temperature

:

Quench with NH4ClI or HCI

:

Separate and Extract

:

Dry and Evaporate Solvent

:

End: 2-Methyl-2-decanol

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b046442?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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